![molecular formula C13H9Cl2NO4S B4730906 methyl [5-(2,4-dichlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate](/img/structure/B4730906.png)
methyl [5-(2,4-dichlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
Overview
Description
Methyl [5-(2,4-dichlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate, also known as Methyl DCTA, is a chemical compound that has been studied for its potential use in scientific research. This compound is a thiazolidine-2,4-dione derivative that has been synthesized using a variety of methods. In
Mechanism of Action
The mechanism of action of methyl [5-(2,4-dichlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate DCTA is not fully understood. However, it has been suggested that it may exert its effects by inhibiting the activity of certain enzymes, such as COX-2 and LOX, which are involved in inflammation and cancer. Additionally, this compound DCTA has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT), which help to protect cells from oxidative damage.
Biochemical and Physiological Effects:
Studies have shown that this compound DCTA exhibits a range of biochemical and physiological effects. It has been shown to exhibit anti-inflammatory and antioxidant properties, as well as anticancer activity. Additionally, this compound DCTA has been shown to increase the activity of antioxidant enzymes, such as SOD and CAT, which help to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of using methyl [5-(2,4-dichlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate DCTA in lab experiments is its potential as a therapeutic agent for a variety of diseases. Additionally, this compound DCTA has been shown to exhibit low toxicity in animal models. However, some limitations of using this compound DCTA in lab experiments include its relatively low solubility in water and its potential for instability under certain conditions.
Future Directions
There are several future directions for research on methyl [5-(2,4-dichlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate DCTA. One area of interest is the development of novel synthetic methods for the production of this compound DCTA and its derivatives. Additionally, further studies are needed to fully understand the mechanism of action of this compound DCTA and its potential as a therapeutic agent for a variety of diseases. Finally, studies are needed to determine the pharmacokinetics and pharmacodynamics of this compound DCTA in animal models and humans.
Scientific Research Applications
Methyl [5-(2,4-dichlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate DCTA has been studied for its potential use in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. Studies have also shown that this compound DCTA can inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in inflammation and cancer.
Properties
IUPAC Name |
methyl 2-[(5E)-5-[(2,4-dichlorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2NO4S/c1-20-11(17)6-16-12(18)10(21-13(16)19)4-7-2-3-8(14)5-9(7)15/h2-5H,6H2,1H3/b10-4+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAUVBDOWJQVQFO-ONNFQVAWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C(=O)C(=CC2=C(C=C(C=C2)Cl)Cl)SC1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)CN1C(=O)/C(=C\C2=C(C=C(C=C2)Cl)Cl)/SC1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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